Cas no 874396-00-6 (7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)
874396-00-6 structure
Product Name:7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
CAS No:874396-00-6
MF:C22H17N3O4
MW:387.388085126877
CID:6218379
PubChem ID:4912243
Update Time:2024-01-06
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
- AKOS002274789
- F3226-2765
- 874396-00-6
- 7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-pyridin-4-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
- AKOS016311430
- 7-ethyl-2-(5-methylisoxazol-3-yl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
-
- Inchi: 1S/C22H17N3O4/c1-3-13-4-5-16-15(11-13)20(26)18-19(14-6-8-23-9-7-14)25(22(27)21(18)28-16)17-10-12(2)29-24-17/h4-11,19H,3H2,1-2H3
- InChI Key: ODNYCTREKXHMJU-UHFFFAOYSA-N
- SMILES: O1C2C=CC(CC)=CC=2C(C2=C1C(N(C1C=C(C)ON=1)C2C1C=CN=CC=1)=O)=O
Computed Properties
- Exact Mass: 387.12190603g/mol
- Monoisotopic Mass: 387.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 85.5Ų
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3226-2765-2μmol |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-5μmol |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-10μmol |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-20μmol |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-1mg |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-2mg |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-3mg |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-4mg |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-5mg |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-2765-10mg |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
874396-00-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
874396-00-6 (7-ethyl-2-(5-methyl-1,2-oxazol-3-yl)-1-(pyridin-4-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione) Related Products
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